N'-[(Z)-(3-methoxyphenyl)methylidene]-2,5-bis(2,2,2-trifluoroethoxy)benzenecarbohydrazide

• IUPAC Name: N-[(Z)-(3-methoxyphenyl)methylideneamino]-2,5-bis(2,2,2-trifluoroethoxy)benzamide
• InChI: InChI=1S/C19H16F6N2O4/c1-29-13-4-2-3-12(7-13)9-26-27-17(28)15-8-14(30-10-18(20,21)22)5-6-16(15)31-11-19(23,24)25/h2-9H,10-11H2,1H3,(H,27,28)/b26-9-
• InChI Key: KXQDXRNUBJTRGR-WMDMUMDLSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C=NNC(=O)C2=C(C=CC(=C2)OCC(F)(F)F)OCC(F)(F)F
• Isomeric SMILES: COC1=CC=CC(=C1)/C=N\NC(=O)C2=C(C=CC(=C2)OCC(F)(F)F)OCC(F)(F)F
• Molecular Formula: C19H16F6N2O4
• Molecular Weight: 450.3 g/mol

Description

N'-[(Z)-(3-methoxyphenyl)methylidene]-2,5-bis(2,2,2-trifluoroethoxy)benzenecarbohydrazide is a useful research compound. Its molecular formula is C19H16F6N2O4 and its molecular weight is 450.337. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• The Schiff bases similar to the compound have been synthesized and studied for their hydrogen bonding attributes. This includes N'-[(Z)-(2-hydroxy-4-methoxyphenyl)methylidene]pyridine-4-carbohydrazide, prepared using similar techniques, and characterized through spectroscopic methods and X-ray crystal structure determination (Kala et al., 2016).

Applications in Materials Science

• Photoluminescent properties have been investigated in compounds with structural similarity, like 1,4-Bis-(α-cyano-4-methoxystyryl)benzene, which show high photoluminescence. Such studies are significant in developing new materials for various applications, including light-emitting devices (Lowe & Weder, 2002).

Drug Design and Biological Activity

• Schiff base derivatives, with structural resemblance, have been synthesized and evaluated for their antibacterial activities. This includes compounds like N1,N4-bis(3,4-methoxyphenyl)methylidene)benzene-1,4-diamine, which have shown significant interactions with antibacterial proteins, demonstrating the potential of such compounds in drug design (A. P, 2019).

Chemical Analysis and Identification

• In the realm of forensic science, similar compounds have been identified in cases of intoxication, underscoring their importance in toxicological analysis. This includes the determination of 4-bromo-2,5-dimethoxy-N-[(2-methoxyphenyl)methyl]-benzeneethanamine in biological samples, highlighting the forensic relevance of these compounds (Poklis et al., 2014).

Electronic and Photonic Applications

• Organic mixed-valence systems structurally related to the compound have been investigated, focusing on electronic interactions and charge-transfer processes. These studies provide insights into the development of advanced electronic and photonic materials (Lambert et al., 2005).